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Compound of Interest

Compound Name: Calcium iodate

Cat. No.: B1581256 Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

calcium iodate, a strong oxidizing agent commonly used in research and development.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Calcium iodate (Ca(IO₃)₂) is a white, crystalline powder that, while stable under normal

conditions, poses significant risks if mishandled. It is a strong oxidizer that can intensify fires

and is irritating to the skin, eyes, and respiratory system.[1][2][3][4] Therefore, strict safety

protocols must be followed during its use, storage, and disposal.

Immediate Safety and Handling Protocols
Before working with calcium iodate, it is imperative to understand its hazards and the

necessary precautions.

Personal Protective Equipment (PPE) and Handling Summary:
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Precaution
Category

Requirement Rationale Citations

Eye Protection

Safety glasses with

side-shields or

goggles.

Protects against eye

irritation and potential

permanent corneal

opacification.[1][4]

[1][4]

Hand Protection

Chemical-resistant

gloves (e.g., nitrile

rubber). Inspect

gloves before use.

Prevents skin

irritation.[2][3][4]
[2][3][4]

Body Protection

Laboratory coat and

appropriate protective

clothing.

Avoids contact with

skin and

contamination of

personal clothing.[2]

[3]

[2][3]

Respiratory

Use only in a well-

ventilated area or

under a chemical

fume hood to

minimize dust

inhalation.

Prevents respiratory

tract irritation.[1][2][3]

[4]

[1][2][3][4]

Handling

Avoid dust generation.

Keep away from heat,

sparks, open flames,

and combustible

materials. Wash

hands thoroughly after

handling.[1][2][3]

Calcium iodate is a

strong oxidizer and

can cause fire when in

contact with

combustible materials.

[1][2]

[1][2][3]

Storage Store in a cool, dry,

well-ventilated area in

a tightly closed

container. Store away

from combustible

materials and

Prevents accidental

ignition and maintains

chemical stability.

[1][2][3][5]
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reducing agents.[1][2]

[3][5]

Operational Plan: Spill Response
In the event of a calcium iodate spill, immediate and correct action is crucial to prevent injury

and further contamination.

Step-by-Step Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated to disperse any airborne dust.[1][4]

Remove Ignition Sources: Extinguish all nearby flames and remove any sources of sparks or

heat.[1][3]

Don PPE: Before cleanup, put on the appropriate personal protective equipment as detailed

in the table above.

Contain the Spill: Prevent the spill from spreading. Crucially, do not let the product enter

drains.[3][4][6]

Clean Up:

Carefully sweep or vacuum the spilled material. Avoid actions that create dust.[1][2][3]

Do not use combustible materials, such as paper towels, for cleanup.[1]

Place the collected material into a suitable, clearly labeled, and sealed container for

disposal.[1][2][3]

Decontaminate: Once the bulk material is removed, wash the spill site with water and

ventilate the area.[2][5]

Dispose of Waste: The collected spill waste must be disposed of following the hazardous

waste protocol outlined below.
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Disposal Plan: Step-by-Step Procedure
Disposal of calcium iodate must be handled as hazardous waste. It should never be disposed

of in the general trash or down the drain. The primary method of disposal is through a licensed

and certified hazardous waste management company.

Caption: Logical workflow for the safe disposal of calcium iodate waste.

Detailed Disposal Protocol:

Waste Collection:

Designate a specific, non-combustible, and sealable container for calcium iodate waste.

Ensure the container is clearly labeled with "Hazardous Waste," "Calcium Iodate," and

the associated hazard symbols (e.g., "Oxidizer").

Do not mix calcium iodate waste with other waste streams, especially combustible or

reactive materials.

Waste Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area must be cool, dry, and away from heat and ignition sources.[1][3]

Ensure the storage area is segregated from combustible and incompatible materials.[3]

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup.[3][4]

Provide the vendor with the Safety Data Sheet (SDS) for calcium iodate.

One approved disposal method is high-temperature incineration in a specialized facility

equipped with an afterburner and scrubber.[3][4]
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Contaminated Materials:

Dispose of any contaminated packaging, gloves, or cleanup materials as unused calcium
iodate product.[3][4]

Emergency First Aid Procedures
In case of exposure, follow these immediate first aid measures and seek prompt medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Get medical advice if irritation develops.[1][3]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical attention.[1][3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Get immediate medical aid.[1]

Transportation for Disposal
For shipping to a disposal facility, calcium iodate is regulated as a hazardous material.

UN Transportation Data:
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Identifier Value Citations

UN Number 1479 [3][4][7]

Proper Shipping Name
OXIDIZING SOLID, N.O.S.

(Calcium iodate)
[4]

Transport Hazard Class 5.1 (Oxidizing substances) [3][4][7]

Packing Group II [3][4][7]

Marine Pollutant No [3][7]

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) for calcium iodate and adhere to all local, regional, and national regulations for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. Calcium Iodate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

3. chemarc.com [chemarc.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. CALCIUM IODATE ANHYDROUS - Ataman Kimya [atamanchemicals.com]

6. CALCIUM IODATE - Safety Data Sheet [chemicalbook.com]

7. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [Proper Disposal of Calcium Iodate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581256#calcium-iodate-proper-disposal-
procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemarc.com/system/post_images/images/000/005/417/original/MSDS-CIA-R5.pdf?1564129474
https://www.cdhfinechemical.com/images/product/msds/44_937332189_CalciumIodate-CASNO-7789-80-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-calcium-iodate-CASNO-7789-80-2470P-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/44_937332189_CalciumIodate-CASNO-7789-80-2-MSDS.pdf
https://www.chemarc.com/system/post_images/images/000/005/417/original/MSDS-CIA-R5.pdf?1564129474
https://www.cdhfinechemical.com/images/product/msds/44_937332189_CalciumIodate-CASNO-7789-80-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-calcium-iodate-CASNO-7789-80-2470P-EN.aspx
https://www.chemarc.com/system/post_images/images/000/005/417/original/MSDS-CIA-R5.pdf?1564129474
https://www.cdhfinechemical.com/images/product/msds/44_937332189_CalciumIodate-CASNO-7789-80-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-calcium-iodate-CASNO-7789-80-2470P-EN.aspx
https://www.chemarc.com/system/post_images/images/000/005/417/original/MSDS-CIA-R5.pdf?1564129474
https://www.lobachemie.com/lab-chemical-msds/MSDS-calcium-iodate-CASNO-7789-80-2470P-EN.aspx
https://www.benchchem.com/product/b1581256?utm_src=pdf-body
https://www.benchchem.com/product/b1581256?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/03029.pdf
https://www.flinnsci.com/sds_200.05-calcium-iodate/sds_200.05/
https://www.chemarc.com/system/post_images/images/000/005/417/original/MSDS-CIA-R5.pdf?1564129474
https://www.cdhfinechemical.com/images/product/msds/44_937332189_CalciumIodate-CASNO-7789-80-2-MSDS.pdf
https://www.atamanchemicals.com/calcium-iodate-anhydrous_u26096/
https://www.chemicalbook.com/msds/calcium-iodate_2.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-calcium-iodate-CASNO-7789-80-2470P-EN.aspx
https://www.benchchem.com/product/b1581256#calcium-iodate-proper-disposal-procedures
https://www.benchchem.com/product/b1581256#calcium-iodate-proper-disposal-procedures
https://www.benchchem.com/product/b1581256#calcium-iodate-proper-disposal-procedures
https://www.benchchem.com/product/b1581256#calcium-iodate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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